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Compound of Interest

Compound Name: Verbenacine

Cat. No.: B13742602

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search of available scientific literature and clinical trial databases, it
has been determined that there is no identifiable therapeutic agent or research compound
known as "verbenacine.”" The search for "verbenacine" and its potential therapeutic targets,
mechanism of action, clinical trials, and associated signaling pathways did not yield any
relevant results.

It is possible that "verbenacine" may be a novel or proprietary compound not yet disclosed in
public domains, a misnomer, or a typographical error.

During the extensive search, several other therapeutic agents with distinct names were
identified. These are listed below for informational purposes, in the event of a possible name
confusion:

o VER-01: A full-spectrum cannabis extract containing THC, under investigation for the
treatment of chronic low back pain.[1][2]

¢ Revefenacin: An inhalation solution for the maintenance treatment of chronic obstructive
pulmonary disease (COPD).[3]

e Berbamine: A natural biomolecule isolated from Berberis amurensis that has been shown to
modulate oncogenic cell-signaling pathways in various cancers.[4]
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e Veratrine: A compound that stimulates renin secretion by depolarizing nerve terminals and
causing transmitter release.[5]

e Vepdegestrant (ARV-471): An investigational oral PROteolysis TArgeting Chimera (PROTAC)
ER degrader for the treatment of ER+/HER2- advanced or metastatic breast cancer.[6]

» Venetoclax: A first-in-class medicine that selectively binds and inhibits the B-cell lymphoma-2
(BCL-2) protein, used in the treatment of certain blood cancers.[7]

» Veverimer: A non-absorbed, hydrochloric acid binder under development for the treatment of
metabolic acidosis in chronic kidney disease.[8]

e Vamorolone: A treatment studied in Duchenne muscular dystrophy (DMD).[9]

Due to the lack of information on "verbenacine," it is not possible to provide the requested in-
depth technical guide, including data presentation, experimental protocols, and visualizations of
signaling pathways.

We recommend verifying the name and spelling of the compound of interest. Should a
corrected name be provided, a new search can be initiated to gather the relevant information
and generate the requested technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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